Cas no 89894-23-5 (4-(4-chlorophenyl)-5-mercapto-4H-1,2,4-triazol-3-ol)

• Product Name: 4-(4-chlorophenyl)-5-mercapto-4H-1,2,4-triazol-3-ol
• CAS No: 89894-23-5
• MF: C₈H₆ClN₃OS
• MW: 227.670738697052
• CID: 860345
• PubChem ID: 15091542
• Update Time: 2025-04-19

4-(4-chlorophenyl)-5-mercapto-4H-1,2,4-triazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-5-mercapto-4H-1,2,4-triazol-3-ol
• 4-(4-chlorophenyl)-5-sulfanylidene-1,2,4-triazolidin-3-one
• DTXSID10568085
• AKOS012193484
• 89894-23-5

• Inchi： 1S/C8H6ClN3OS/c9-5-1-3-6(4-2-5)12-7(13)10-11-8(12)14/h1-4H,(H,10,13)(H,11,14)
• InChI Key： BXSLYXKEACOVLJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NNC1=S)=O

Computed Properties

• Exact Mass: 226.9920107g/mol
• Monoisotopic Mass: 226.9920107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles